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Compound of Interest

3,4-Dihydroxybenzeneacetic acid-
d3

cat. No.: B12371791

Compound Name:

Disclaimer: This document provides a comprehensive safety overview for 3,4-
Dihydroxybenzeneacetic acid. The information is primarily based on data for the non-
deuterated form of the compound, 3,4-Dihydroxybenzeneacetic acid (DOPAC), as specific
safety data for the deuterated analogue (d3) is not readily available. Isotopic labeling with
deuterium is generally not expected to significantly alter the material's hazardous properties.
However, this guide should be used with the understanding that it is an extrapolated safety

assessment.

This guide is intended for researchers, scientists, and drug development professionals. All
procedures should be conducted in a controlled laboratory setting by trained personnel.

Chemical and Physical Properties

3,4-Dihydroxybenzeneacetic acid, a primary metabolite of dopamine, is a key biomarker in
neuroscience research.[1][2] The deuterated form is utilized in mass spectrometry-based
applications for metabolic research.[3]
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Property Value

Molecular Formula CsHsD30a4

Molecular Weight 173.18 g/mol [3]

CAS Number (Labeled) 60696-39-1[3]

CAS Number (Unlabeled) 102-32-9[3]
Appearance Off-white powder[4][5]
Melting Point 128.5 °C[5]

Water Solubility 4 mg/mL[5][6]

logP 0.98[5][6]

Vapor Pressure 8.18E-07 mm Hgl[4]

Hazard Identification and Classification

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard
(29 CFR 1910.1200).[7]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 Causes skin irritation[3][7]
Serious Eye Damage/Eye 5 Causes serious eye irritation[3]
Irritation [7]

Specific target organ toxicity 3 May cause respiratory

(single exposure) irritation[3][7]

Signal Word: Warning[7]
Potential Health Effects:

 Ingestion: Harmful if swallowed. Animal experiments suggest that ingestion of less than 150
grams may be fatal or cause serious health damage.[8]
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e Inhalation: May cause respiratory irritation.[3][7][8]

o Skin Contact: Causes skin irritation.[3][7] May cause sensitization by skin contact.[8] Open

cuts or irritated skin should not be exposed.[8]

o Eye Contact: Causes serious eye irritation and potential damage.[3][7][8]

First-Aid Measures

Immediate medical attention is recommended in case of exposure.

Exposure Route

First-Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a
comfortable breathing position. If not breathing,
give artificial respiration. Call a physician if you

feel unwell.[7][9]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. Remove
contaminated clothing and wash before reuse. If

skin irritation occurs, get medical advice.[7]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical advice.[7]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and get medical attention.[7][9]

Handling, Storage, and Disposal

Handling:

e Avoid all personal contact, including inhalation of dust.[8]

o Wear protective gloves, clothing, and eye/face protection.[7]
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Use only in a well-ventilated area or outdoors.[7]

Wash hands and any exposed skin thoroughly after handling.[7]

Do not eat, drink, or smoke when using this product.

Avoid dust formation.[7]

Storage:

Store in a well-ventilated place. Keep container tightly closed.[7]

Store at room temperature away from light and moisture.[3] For long-term storage as a
powder, -20°C is recommended.[1]

Store locked up.[7]

Incompatible with strong oxidizing agents and bases.[7]

Disposal:

o Dispose of contents/container to an approved waste disposal plant.[7]

o All waste must be handled in accordance with local, state, and federal regulations.[8]

Experimental Protocols & Methodologies

Detailed experimental protocols for toxicological studies on 3,4-Dihydroxybenzeneacetic
acid-d3 are not available in the provided search results. Researchers should consult
specialized toxicology literature and adhere to established institutional and regulatory
guidelines for safety and toxicity testing.

A general workflow for the safe handling and use of this compound in a research setting is
outlined below.
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General Workflow for Safe Handling of 3,4-Dihydroxybenzeneacetic acid-d3

Preparation

[Review Safety Data Sheet)

Y
C)on Personal Protective Equipment (PPED

(Gloves, Goggles, Lab Coat)

Y

Prepare Well-Ventilated Workspace
(Fume Hood)

Proceed to handling

Handling & E‘;)erimentation

C/Veigh Compound in a Ventilated Enclosura

Y

Prepare Solutions
(e.g., in DMSO or H20 with sonication)

Y

Conduct Experiment

Post-experiment

Cleanup g; Disposal

Gecontaminate Work Area]

Y

Dispose of Waste
(Follow Institutional Guidelines)

Y
(Remove and Dispose of PPE]

Y

(Wash Hands Thoroughla
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Simplified Metabolic Pathway of Dopamine to DOPAC

onoamine Oxidase (MAO)

G,4-Dihydroxyphenylacetaldehyde)

Idehyde Dehydrogenase (ALDH)

( )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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